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Compound of Interest

Compound Name: 2-Methyl-2-pentenal

Cat. No.: B083557

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and safety information for 2-Methyl-2-pentenal. The information is
intended for professionals in research and development.

Chemical Structure and Properties

2-Methyl-2-pentenal is an alpha,beta-unsaturated aldehyde.[1] Its chemical structure is
characterized by a pentene backbone with a methyl group at the second carbon and an
aldehyde functional group at the first carbon. The linear formula is C2HsCH=C(CHs)CHO.

Structure:

The presence of a double bond between the second and third carbons gives rise to (E) and (2)
stereoisomers. The (E)-isomer is typically the major component in commercially available
samples.

Quantitative Data Summary

The key chemical and physical properties of 2-Methyl-2-pentenal are summarized in the table
below for easy reference.
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Property Value Reference(s)
Molecular Formula CeH100 [2]
Molecular Weight 98.14 g/mol [2]
IUPAC Name 2-methylpent-2-enal [2]
CAS Number 623-36-9 [2]
Appearance C.:Ieér colorless to pale yellow 1]

liquid

Powerful, grassy-green,
Odor slightly fruiy, pu);sent 131141
Density 0.86 g/mL at 25 °C [4115]
Boiling Point 137-138 °C at 765 mmHg [41[5]
Melting Point -90 °C [4]
Flash Point 32 °C (89.6 °F) - closed cup [41[5]

Refractive Index

n20/D 1.45

[5]

Synthesis of 2-Methyl-2-pentenal

The primary method for synthesizing 2-Methyl-2-pentenal is the self-aldol condensation of
propionaldehyde.[6] This reaction involves the dimerization of two propionaldehyde molecules,
followed by dehydration to yield the unsaturated aldehyde. Various catalysts can be employed
to facilitate this reaction, including nitrogenous organic bases, anion exchange resins, and solid
base catalysts like hydrotalcite.[6][7]

Experimental Protocol: Synthesis via Aldol
Condensation

This protocol is a generalized procedure based on common laboratory practices for aldol
condensation.

Materials:
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e Propionaldehyde

o Catalyst (e.g., piperidine, anion exchange resin, or activated hydrotalcite)
» Organic acid (e.g., acetic acid or propionic acid, if using an amine catalyst)
e Anhydrous magnesium sulfate or sodium sulfate (for drying)

» Deionized water

o Diethyl ether or other suitable extraction solvent

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, combine propionaldehyde with the chosen catalyst. If a nitrogenous base like
piperidine is used, it is often mixed with an organic acid.[7] For solid catalysts like
hydrotalcite, the catalyst is added to the reaction vessel.[6]

e Reaction Conditions: The reaction is typically stirred at a controlled temperature, for
instance, between 10 °C and 30 °C.[7] The reaction time can vary from 0.5 to 6 hours,
depending on the catalyst and temperature.[7]

o Work-up: After the reaction is complete, the mixture is washed with water to remove the
catalyst and any water-soluble byproducts.[7]

o Extraction: The aqueous layer is extracted with a suitable organic solvent, such as diethyl
ether. The organic layers are then combined.

» Drying and Solvent Removal: The combined organic extract is dried over an anhydrous
drying agent (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced
pressure using a rotary evaporator.

 Purification: The crude 2-Methyl-2-pentenal is then purified by fractional distillation under
reduced pressure to obtain the final product.

Synthesis Workflow Diagram
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The following diagram illustrates the general workflow for the synthesis of 2-Methyl-2-

pentenal.

Synthesis Workflow for 2-Methyl-2-pentenal
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Caption: A flowchart of the synthesis and purification process for 2-Methyl-2-pentenal.

Biological Activity and Signaling Pathways

Currently, there is limited information available in scientific literature regarding the specific
involvement of 2-Methyl-2-pentenal in biological signaling pathways within drug development
contexts. The Human Metabolome Database indicates no known pathways for this compound.
[8] Its primary documented roles are as a naturally occurring volatile compound in various
plants, such as onions and chives, and as a flavoring agent in the food industry.[1] It is also
reported to have inhibitory effects on some plant pathogenic bacteria.[9]

Given the audience of drug development professionals, it is important to note that the current
body of research has not focused on its mechanism of action in mammalian systems.

Safety and Toxicology

2-Methyl-2-pentenal is classified as a flammable liquid and is toxic if inhaled.[3] It can cause
serious eye damage and may lead to an allergic skin reaction.[3] It is also considered harmful
to aquatic life with long-lasting effects.[10]

Safety and Toxicity Data
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Hazard Type GHS Classification  Details Reference(s)
) Flammable Liquid, H226: Flammable
Physical Hazard o [3][10]
Category 3 liquid and vapor
Acute Toxicity, o
Health Hazards ) H331: Toxic if inhaled [3][10]
Inhalation, Cat. 3
Serious Eye Damage, H318: Causes serious
[3][10]
Category 1 eye damage
Skin Sensitization, H317: May cause an (E10]
Category 1 allergic skin reaction
_ _ H412: Harmful to
) Aquatic Chronic, o )
Environmental Hazard aquatic life with long [3][10]
Category 3 )
lasting effects
_ > 46 - < 100 mg/L (96
LD/LC50 Data LC50 (Fish) [10]

h, Leuciscus idus)

44 mg/L (48 h,

EC50 (Daphnia) ] [10]
Daphnia magna)
65.4 mg/L (72 h,

EC50 (Algae) Desmodesmus [10]

subspicatus)

Handling Precautions: Due to its hazardous nature, 2-Methyl-2-pentenal should be handled in
a well-ventilated area, using appropriate personal protective equipment (PPE), including gloves
and eye/face protection.[10] Measures should be taken to prevent the buildup of electrostatic
charge, and it should be kept away from sources of ignition.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083557#2-methyl-2-pentenal-structure-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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